molecular formula C6H8ClNO2 B14557432 4-(Dimethylamino)-4-oxobut-2-enoyl chloride CAS No. 61853-52-9

4-(Dimethylamino)-4-oxobut-2-enoyl chloride

Cat. No.: B14557432
CAS No.: 61853-52-9
M. Wt: 161.58 g/mol
InChI Key: IANJCEKXWDSEBJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(Dimethylamino)-4-oxobut-2-enoyl chloride is an organic compound with the molecular formula C6H8ClNO2. It is a derivative of butenoyl chloride, where the butenoyl group is substituted with a dimethylamino group. This compound is known for its reactivity and is used in various chemical synthesis processes.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(Dimethylamino)-4-oxobut-2-enoyl chloride typically involves the reaction of dimethylamine with butenoyl chloride under controlled conditions. The reaction is carried out in an anhydrous environment to prevent hydrolysis of the acyl chloride group. The reaction can be represented as follows:

CH3C(O)Cl+(CH3 \text{CH}_3\text{C(O)Cl} + \text{(CH}_3\ CH3​C(O)Cl+(CH3​ 

Properties

CAS No.

61853-52-9

Molecular Formula

C6H8ClNO2

Molecular Weight

161.58 g/mol

IUPAC Name

4-(dimethylamino)-4-oxobut-2-enoyl chloride

InChI

InChI=1S/C6H8ClNO2/c1-8(2)6(10)4-3-5(7)9/h3-4H,1-2H3

InChI Key

IANJCEKXWDSEBJ-UHFFFAOYSA-N

Canonical SMILES

CN(C)C(=O)C=CC(=O)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.